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Compound of Interest

Compound Name: Lysipressin acetate

Cat. No.: B3029928

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lysipressin, also known as [Lys8]-Vasopressin, is the porcine form of the antidiuretic hormone.
[1][2][3] It is a cyclic nonapeptide that plays a crucial role in regulating water reabsorption in the
kidneys, thereby controlling the body's water balance and blood pressure.[4][5] Lysipressin
acetate is the acetate salt of this potent vasopressor, making it suitable for use in biological
research.[1][6] It exerts its effects by binding to vasopressin receptors (V1a, V1b, and V2),
which are G-protein coupled receptors.[7][8] Activation of these receptors, particularly the V2
receptor in renal collecting duct cells, stimulates adenylate cyclase, leading to an increase in
intracellular cyclic AMP (cCAMP) and subsequent physiological responses.[9][10][11]

These application notes provide detailed protocols for the preparation of Lysipressin acetate
solutions for use in cell culture experiments, ensuring accurate and reproducible results for
researchers studying its effects on various cell types.

Quantitative Data Summary

For ease of use in experimental design, the key quantitative data for Lysipressin acetate are
summarized in the table below.
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Property Value Source(s)
Molecular Formula C48H69N13014S2 [1112][12]
Molecular Weight 1116.27 g/mol [1][2][12]
CAS Number 83968-49-4 [1][6]
Appearance White to off-white solid [1]

Purity >95% [13]
Solubility (DMSO) > 100 mg/mL (= 89.58 mM) [1][11][14]
Solubility (Water) 0.9 mg/mL [13]

-20°C for 1 year or -80°C for 2
Powder Storage _ [1]
years (sealed from moisture)

) -20°C for 1 month or -80°C for
Stock Solution Storage [1][14]
6 months

Experimental Protocols
Preparation of a 1 mM Lysipressin Acetate Stock
Solution

This protocol describes the preparation of a 1 mM stock solution of Lysipressin acetate, which
can be further diluted to desired working concentrations for cell culture experiments.

Materials:

Lysipressin acetate powder

Sterile, anhydrous Dimethyl sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

» Equilibration: Allow the vial of Lysipressin acetate powder to equilibrate to room
temperature for at least 15-20 minutes before opening to minimize condensation.

» Calculation of Solvent Volume:
o The molecular weight of Lysipressin acetate is 1116.27 g/mol .

o To prepare a 1 mM (1 mmol/L) solution, you will need 1.11627 mg of Lysipressin acetate
per 1 mL of solvent.

o Example: If you have 5 mg of Lysipressin acetate powder, the required volume of DMSO
would be: 5 mg/1.11627 mg/mL = 4.48 mL of DMSO.

o Dissolution:

o Carefully add the calculated volume of sterile, anhydrous DMSO to the vial containing the
Lysipressin acetate powder.

o Gently vortex or pipette up and down to ensure complete dissolution. The solution should
be clear and colorless.[1]

» Aliquoting and Storage:

o Aliquot the 1 mM stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
peptide.[14]

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the 1 mM stock solution to a final working concentration in
cell culture medium.

Materials:
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1 mM Lysipressin acetate stock solution (from Protocol 1)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes and sterile tips
Procedure:

o Determine Final Concentration: Decide on the final concentration of Lysipressin acetate
required for your experiment. Published studies have used concentrations ranging from 1 nM
to 1 uM for porcine myometrial cells and 50-100 pg/mL (approximately 45-90 pM) for renal
epithelial cells.[3][15]

o Serial Dilution (Recommended): It is recommended to perform a serial dilution to achieve a
low final concentration accurately.

o Example for a final concentration of 100 nM:

» [ntermediate Dilution: Dilute the 1 mM stock solution 1:100 in sterile cell culture medium
to create a 10 uM intermediate solution. (e.g., add 2 pL of 1 mM stock to 198 pL of
medium).

» Final Dilution: Dilute the 10 uM intermediate solution 1:100 in the final volume of cell
culture medium for your experiment. (e.g., add 10 pyL of 10 uM intermediate solution to 1
mL of medium).

 Direct Dilution (for higher concentrations):
o Example for a final concentration of 1 yuM:

» Dilute the 1 mM stock solution 1:1000 directly into the final volume of cell culture
medium. (e.g., add 1 pL of 1 mM stock to 1 mL of medium).

e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium as is present in the Lysipressin acetate-treated cultures.
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o Application to Cells: Mix the working solution gently by swirling and immediately add it to
your cell cultures.

Visualizations
Experimental Workflow
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Lysipressin Acetate Solution Preparation Workflow
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Caption: Workflow for preparing Lysipressin acetate solutions.
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Lysipressin Signaling Pathway (V2 Receptor)
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Caption: Simplified Lysipressin signaling via the V2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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